Cas no 1016672-70-0 (4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid)

4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-[[(4-methyl-5-thiazolyl)carbonyl]amino]-
- 4-(4-Methylthiazole-5-carboxamido)butanoic acid
- 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid
-
- MDL: MFCD09802978
- Inchi: 1S/C9H12N2O3S/c1-6-8(15-5-11-6)9(14)10-4-2-3-7(12)13/h5H,2-4H2,1H3,(H,10,14)(H,12,13)
- InChI Key: HRVIZYHSXFRGJP-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCNC(C1SC=NC=1C)=O
4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-218823-0.05g |
4-[(4-methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 0.05g |
$600.0 | 2023-09-16 | ||
Enamine | EN300-218823-1.0g |
4-[(4-methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 1g |
$714.0 | 2023-05-31 | ||
Enamine | EN300-218823-5.0g |
4-[(4-methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 5g |
$2070.0 | 2023-05-31 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416698-500mg |
4-(4-Methylthiazole-5-carboxamido)butanoic acid |
1016672-70-0 | 95% | 500mg |
¥17256 | 2023-02-27 | |
Enamine | EN300-218823-10.0g |
4-[(4-methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 10g |
$3069.0 | 2023-05-31 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416698-2.5g |
4-(4-Methylthiazole-5-carboxamido)butanoic acid |
1016672-70-0 | 95% | 2.5g |
¥30213 | 2023-02-27 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416698-250mg |
4-(4-Methylthiazole-5-carboxamido)butanoic acid |
1016672-70-0 | 95% | 250mg |
¥14186 | 2023-02-27 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1416698-1g |
4-(4-Methylthiazole-5-carboxamido)butanoic acid |
1016672-70-0 | 95% | 1g |
¥17992 | 2023-02-27 | |
Enamine | EN300-218823-0.5g |
4-[(4-methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 0.5g |
$685.0 | 2023-09-16 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01032390-1g |
4-[(4-Methyl-1,3-thiazol-5-yl)formamido]butanoic acid |
1016672-70-0 | 95% | 1g |
¥3514.0 | 2023-02-27 |
4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid Related Literature
-
Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
-
Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
-
Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
-
5. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
Additional information on 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid
Comprehensive Overview of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0)
4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique thiazole ring and formamido functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting metabolic pathways and enzyme inhibition. The compound's structural features, including the 4-methyl-1,3-thiazol-5-yl moiety, contribute to its versatility in medicinal chemistry.
In recent years, the demand for 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid has surged due to its relevance in developing novel therapeutics. A growing body of literature highlights its role in modulating protein-protein interactions and signal transduction pathways, making it a focal point for studies on inflammatory diseases and cancer. The compound's CAS No. 1016672-70-0 is frequently searched in academic databases, reflecting its importance in cutting-edge research. Additionally, its compatibility with high-throughput screening assays has positioned it as a valuable tool for identifying new drug candidates.
One of the most intriguing aspects of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid is its potential application in precision medicine. With the rise of personalized healthcare, researchers are investigating how this compound can be tailored to individual genetic profiles. Its thiazole core is known to interact with various biological targets, offering opportunities for designing selective inhibitors. This aligns with current trends in AI-driven drug discovery, where computational models predict compound efficacy, reducing development timelines. The compound's formamidobutanoic acid side chain further enhances its solubility, a critical factor in pharmacokinetics.
The synthesis and purification of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) require advanced techniques such as HPLC and NMR spectroscopy to ensure high purity. These methods are essential for meeting the stringent standards of pharmaceutical applications. The compound's stability under various pH conditions has also been a topic of interest, particularly for oral drug formulations. As the industry shifts toward green chemistry, efforts are underway to optimize its synthesis using environmentally friendly catalysts and solvents.
Beyond its pharmaceutical applications, 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid is being explored in agricultural chemistry. Preliminary studies suggest its derivatives could act as growth promoters or pest control agents, addressing global food security challenges. The compound's bioactivity against microbial pathogens opens avenues for developing next-generation biopesticides. This dual utility in healthcare and agriculture underscores its multidisciplinary significance.
In conclusion, 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) represents a promising frontier in scientific research. Its structural complexity and functional diversity make it a valuable asset for innovators in biotechnology and material science. As advancements in CRISPR and nanotechnology continue, this compound is poised to play a pivotal role in shaping future breakthroughs. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential.
1016672-70-0 (4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid) Related Products
- 1806171-22-1(5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)
- 1189426-16-1(Sulfadiazine-13C6)
- 624-75-9(Iodoacetonitrile)
- 574011-86-2(2-Propen-1-amine, 3-chloro-, hydrochloride, (2E)-)
- 1360958-63-9(6-Chloro-1H-benzo[d]imidazol-7-amine)
- 1261830-05-0(2-Hydroxy-6-(trifluoromethoxy)benzylamine)
- 2171987-44-1(methyl 3,3-difluoro-1-(3-hydroxythian-3-yl)cyclobutane-1-carboxylate)
- 1791433-96-9(8-Fluoro-2-phenylquinazolin-4(3H)-one)
- 2228333-61-5(2-(2-bromoethyl)-3,5-dichloropyridine)
- 40047-22-1(6-(Benzyloxy)-1H-indole-2-carboxylic Acid)
